Cas no 1489-53-8 (1,2,3-Trifluorobenzene)

• Product Name: 1,2,3-Trifluorobenzene
• CAS No: 1489-53-8
• MF: C₆H₃F₃
• MW: 132.083232164383
• MDL: MFCD00012013
• CID: 41472
• PubChem ID: 15147
• Update Time: 2025-06-13

1,2,3-Trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trifluorobenzene
• 1,2,3-fluorobenzene
• 1,2,3-Trifluorobenze
• 1,2,6-trifluorobenzene
• 2,3,4-trifluorobenzene
• 3,4,5-trifluoro-benzene
• 3-chloro-4-flurobenzonitrile
• 4,5,6-trifluorobenzene
• Benzene,1,2,3-trifluoro-
• 1,2,3-Trifluorobenzene99%
• 1,2,3-Trifluorobenzene 99%
• 1,2,3-Trifluorobenzene, 98+%
• 1,2,3-Trifluorobenzene, 99% 1GR
• trifluorobenzene
• Benzene, 1,2,3-trifluoro-
• Benzene, trifluoro-
• AJKNNUJQFALRIK-UHFFFAOYSA-N
• PubChem1067
• 1,2,3-Trifluorbenzen
• 3,4,5-trifluorobenzene
• KSC224K1D
• CT
• DTXSID90164125
• 1,2,3-Trifluorobenzene, >=98%
• AKOS006223911
• MFCD00012013
• C6H3F3
• FT-0606229
• EN300-160012
• AC-8267
• 1489-53-8
• PS-10253
• T2356
• AM61355
• J-503781
• CS-0128836
• SCHEMBL180426
• 1,2,3-Trifluorobenzene,98%
• DTXCID2086616
• DB-042961

• MDL： MFCD00012013
• Inchi： 1S/C6H3F3/c7-4-2-1-3-5(8)6(4)9/h1-3H
• InChI Key： AJKNNUJQFALRIK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1F)F
• BRN： 1862388

Computed Properties

• Exact Mass: 132.01900
• Monoisotopic Mass: 132.018685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.28 g/mL at 25 °C(lit.)
• Boiling Point: 95°C(lit.)
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Refractive Index: n20/D 1.423(lit.)
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 2.10390
• Solubility: Insoluble in water.

1,2,3-Trifluorobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1,2,3-Trifluorobenzene

Recent Advances in the Application of 1,2,3-Trifluorobenzene (CAS: 1489-53-8) in Chemical and Pharmaceutical Research

1,2,3-Trifluorobenzene (CAS: 1489-53-8) has emerged as a versatile building block in pharmaceutical and agrochemical research due to its unique electronic properties and metabolic stability. Recent studies highlight its growing importance in the design of fluorinated bioactive compounds, particularly in the development of CNS-targeting drugs and PET imaging agents. The trifluorinated aromatic system provides enhanced membrane permeability and resistance to oxidative metabolism, making it particularly valuable for drug candidates requiring blood-brain barrier penetration.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1,2,3-trifluorobenzene as a key intermediate in the synthesis of novel dopamine D3 receptor antagonists. The researchers utilized the compound's regioselective reactivity to develop selective ligands with improved pharmacokinetic profiles compared to their non-fluorinated analogs. Molecular docking studies revealed that the fluorine atoms participate in critical halogen bonding interactions with the receptor binding pocket, explaining the enhanced binding affinity observed in vitro.

In materials science applications, 1,2,3-trifluorobenzene has shown promise as a precursor for liquid crystal materials. A recent Nature Materials publication reported its incorporation into fluorinated mesogens that exhibit unusual phase behavior at room temperature. The asymmetric fluorine substitution pattern (CAS: 1489-53-8) was found to induce a dipole moment that promotes self-assembly into highly ordered nanostructures, potentially useful for organic electronic devices.

Analytical chemistry advancements have enabled more precise characterization of 1,2,3-trifluorobenzene derivatives. A 2024 Analytical Chemistry paper described a novel NMR technique that can distinguish between the three fluorine environments in the molecule with unprecedented resolution. This methodological breakthrough facilitates quality control in pharmaceutical manufacturing processes where 1,2,3-trifluorobenzene derivatives serve as active pharmaceutical ingredients (APIs) or intermediates.

Environmental and toxicological studies of 1,2,3-trifluorobenzene have progressed significantly, addressing regulatory concerns about fluorinated compounds. Recent OECD guideline-compliant testing revealed favorable biodegradation profiles for certain derivatives, though the parent compound (CAS: 1489-53-8) demonstrates persistence in aquatic environments. These findings are informing greener synthetic approaches that minimize environmental impact while maintaining the compound's valuable pharmaceutical properties.

The pharmaceutical industry is increasingly adopting continuous flow chemistry methods for 1,2,3-trifluorobenzene derivatization. A 2023 Organic Process Research & Development report detailed a scalable, safer alternative to traditional batch processing that reduces hazardous waste generation by 78%. This technological advancement addresses one of the major challenges in large-scale production of fluorinated pharmaceuticals containing the 1,2,3-trifluorobenzene moiety.

Emerging research suggests potential antiviral applications for 1,2,3-trifluorobenzene-containing compounds. Preliminary in vitro studies against SARS-CoV-2 variants showed that certain derivatives interfere with viral protease activity. While clinical relevance remains to be established, these findings open new avenues for developing broad-spectrum antiviral agents based on this fluorinated scaffold (CAS: 1489-53-8).